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Compound of Interest

Compound Name: Cobalt(lll) oxide black

Cat. No.: B073725

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the green synthesis of
cobalt(lll) oxide (Co3z0a4) nanoparticles. It focuses on eco-friendly methods utilizing biological
entities such as plant extracts and microorganisms, offering a sustainable alternative to
conventional chemical and physical synthesis routes.[1][2][3] The protocols are designed to be
a practical guide for researchers in nanotechnology, materials science, and drug development,
facilitating the production of CosO4 nanoparticles for various applications, including biomedical
and photocatalytic uses.[4][5][6][7]

Introduction to Green Synthesis

Green synthesis has emerged as a cost-effective, and environmentally benign approach for the
fabrication of metallic nanopatrticles.[3][6] This method employs natural resources like plants
and microorganisms, which contain a rich diversity of biomolecules such as polyphenols,
flavonoids, terpenoids, saponins, tannins, and polypeptides.[1][8] These biomolecules act as
both reducing and capping/stabilizing agents in the synthesis process, eliminating the need for
toxic chemicals and harsh reaction conditions often associated with traditional methods.[1][3]
The synthesized Cos04 nanoparticles exhibit unique properties, including high catalytic activity,
and antimicrobial and anticancer properties, making them promising candidates for a wide
range of applications.[1][2][3]
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Data Presentation: Properties of Green Synthesized
Co304 Nanoparticles

The characteristics of green synthesized Cos04 nanoparticles vary depending on the biological
source and synthesis conditions. The following tables summarize quantitative data from various

studies to provide a comparative overview.

Table 1: Plant-Mediated Synthesis of CozO4 Nanoparticles
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Table 2: Microorganism-Mediated Synthesis of CosO4 Nanoparticles
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Crystallite/Part

Microorganism Precursor Morphology . . Reference
icle Size (nm)

Bacillus subtilis Cobalt Salts Poly shaped 31.2 (average) [11]
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Cobalt Salts Poly shaped 33.4 (average) [11]
oxysporum

Micrococcus
- Globular - [3]

lylae

Bacillus )
- Face-cubic 85.3 (average) [3]

thuringiensis

Experimental Protocols

This section provides detailed methodologies for the green synthesis of CosO4 nanopatrticles
using plant extracts, a commonly employed and accessible method.

General Workflow for Plant-Mediated Synthesis

The overall process involves the preparation of a plant extract, the synthesis of nanoparticles
through the reaction of the extract with a cobalt salt precursor, and subsequent purification and

characterization.
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Caption: General workflow for the green synthesis of CosO4 nanoparticles using plant extracts.
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Protocol 1: Synthesis using Psidium guajava (Guava)
Leaf Extract

This protocol is based on the method described for the synthesis of CosO4 nanoparticles using
Psidium guajava leaf extract.[8]

Materials:

Fresh Psidium guajava leaves

o Cobalt(ll) nitrate hexahydrate (Co(NOs3)2:6H20)

¢ Deionized water

 Whatman No. 1 filter paper

o Magnetic stirrer with hot plate

e Centrifuge

e Oven

e Furnace

Procedure:

» Preparation of the Plant Extract:

o

Collect fresh Psidium guajava leaves and wash them thoroughly with deionized water to
remove any dust and impurities.

o

Air-dry the leaves in the shade for several days and then grind them into a fine powder.

o

Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.

[¢]

Boil the mixture for 15-20 minutes and then cool it down to room temperature.

[¢]

Filter the extract using Whatman No. 1 filter paper to obtain a clear aqueous solution.
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e Synthesis of Co304 Nanoparticles:

o Prepare a 0.02 M solution of cobalt(ll) nitrate hexahydrate by dissolving the appropriate
amount in deionized water.

o To 50 mL of the cobalt nitrate solution, add 50 mL of the prepared Psidium guajava leaf
extract.

o Heat the reaction mixture at 80°C while stirring continuously for 3 hours. A color change
from light brown to dark brown or black precipitate indicates the formation of
nanoparticles.[8]

 Purification and Collection:
o After the reaction is complete, cool the solution to room temperature.
o Centrifuge the mixture at 10,000 rpm for 15 minutes to separate the nanopatrticles.

o Discard the supernatant and wash the nanopatrticle pellet with deionized water and then
with ethanol three times to remove any unreacted precursors and by-products.

o Dry the purified nanoparticles in an oven at 100°C for 5 hours.[8]

o Calcine the dried powder in a furnace at 500°C for 3 hours to obtain crystalline CosOa4
nanoparticles.[8]

Characterization of Synthesized Nanoparticles

The synthesized Cos04 nanoparticles should be characterized to determine their
physicochemical properties.

UV-Visible Spectroscopy Fourier-Transform Infrared (FTIR) X-ray Diffraction (XRD) Scanning Electron Microscopy (SEM) Transmission Electron Microscopy (TEM) Energy-Dispersive X-ray (EDX)
(Optical Properties, Band Gap) Spectroscopy (Functional Groups) (Crystalline Structure, Size) (Morphology, Size) (Morphology, Size, Crystallinity) Spectroscopy (Elemental Composition)
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Caption: Common characterization techniques for green synthesized CoszO4 nanopatrticles.

Proposed Mechanism of Green Synthesis

The green synthesis of CosOa4 nanoparticles is primarily attributed to the phytochemicals
present in the plant extracts. These compounds, rich in hydroxyl and carboxyl groups, act as
reducing and stabilizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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